Cas no 1897495-76-9 (1-(2-bromo-4,6-dimethoxyphenyl)cyclopropan-1-ol)

• Product Name: 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropan-1-ol
• CAS No: 1897495-76-9
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6153322
• PubChem ID: 117434998
• Update Time: 2025-06-28

1-(2-bromo-4,6-dimethoxyphenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropan-1-ol
• EN300-1937759
• 1897495-76-9

• Inchi： 1S/C11H13BrO3/c1-14-7-5-8(12)10(9(6-7)15-2)11(13)3-4-11/h5-6,13H,3-4H2,1-2H3
• InChI Key： BRDBYIPCPXMXLR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C1(CC1)O)OC)OC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropan-1-ol

1-(2-Bromo-4,6-Dimethoxyphenyl)Cyclopropan-1-ol: A Comprehensive Overview

1-(2-Bromo-4,6-Dimethoxyphenyl)Cyclopropan-1-ol, identified by the CAS Registry Number 1897495-76-9, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring attached to a substituted phenol group. The phenol group is further substituted with bromine and two methoxy groups at the 2-, 4-, and 6-positions, respectively. This structure imparts unique electronic and steric properties to the molecule, making it an interesting subject for research in organic synthesis and drug discovery.

The synthesis of 1-(2-Bromo-4,6-Dimethoxyphenyl)Cyclopropan-1-ol typically involves multi-step processes that combine principles of aromatic substitution and cyclopropane formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts has been reported to facilitate the formation of cyclopropane rings under mild conditions. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive areas such as pharmaceuticals.

One of the most promising applications of this compound lies in its potential as an intermediate in drug design. The presence of a bromine atom on the aromatic ring makes it a valuable substrate for nucleophilic aromatic substitution reactions. This property allows chemists to introduce a wide range of functional groups at the bromine position, thereby generating diverse derivatives with varying biological activities. Recent studies have highlighted its utility in the development of kinase inhibitors, where the substitution pattern on the aromatic ring plays a critical role in modulating enzyme activity.

In addition to its role as an intermediate, 1-(2-Bromo-4,6-Dimethoxyphenyl)Cyclopropan-1-ol has also been explored for its potential in materials science. The cyclopropane ring is known for its high strain energy, which can be harnessed to create materials with unique mechanical properties. Researchers have investigated its use in polymer synthesis, where the incorporation of strained rings can lead to polymers with enhanced flexibility or rigidity depending on the application.

The methoxy groups on the aromatic ring contribute significantly to the compound's solubility and stability. These groups act as electron-donating substituents, which can influence both the physical and chemical properties of the molecule. For example, they can enhance the compound's ability to form hydrogen bonds, making it more suitable for applications in medicinal chemistry where solubility is a critical factor.

Recent studies have also focused on understanding the environmental impact of this compound. Given its potential use in pharmaceuticals and materials, researchers are increasingly concerned about its biodegradability and toxicity. Preliminary findings suggest that under certain environmental conditions, such as microbial degradation or photodegradation, this compound can undergo transformation into less harmful products. However, further research is needed to fully assess its environmental footprint and develop strategies for safe disposal.

In conclusion, 1-(2-Bromo-4,6-Dimethoxyphenyl)Cyclopropan-1-ol (CAS No: 1897495-76-9) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure offers opportunities for innovation in drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.